4-(4-(Trifluoromethyl)phenyl)pentan-2-one

• Molecular Formula: C12H13F3O
• Molecular Weight: 230.23 g/mol
• IUPAC Name: 4-[4-(trifluoromethyl)phenyl]pentan-2-one
• InChI: InChI=1S/C12H13F3O/c1-8(7-9(2)16)10-3-5-11(6-4-10)12(13,14)15/h3-6,8H,7H2,1-2H3
• InChI Key: RPFCNBLAYZFQQN-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)C)C1=CC=C(C=C1)C(F)(F)F

Description

4-(4-(Trifluoromethyl)phenyl)pentan-2-one is an organic compound with the molecular formula C12H13F3O It is a derivative of valerophenone and features a trifluoromethyl group attached to a phenyl ring, which is further connected to a pentan-2-one moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-(Trifluoromethyl)phenyl)pentan-2-one typically involves the following steps:

Preparation of p-trifluoromethyl benzoyl chloride: This is achieved by reacting p-trifluoromethyl benzoic acid with thionyl chloride through chlorination.

Preparation of 1-halo-4-methoxyl butane: This involves the halogenation of 4-methoxyl butane.

Formation of Grignard reagent: The reaction of 1-halo-4-methoxyl butane with magnesium metal produces the Grignard reagent.

Final coupling reaction: The Grignard reagent is then reacted with p-trifluoromethyl benzoyl chloride to yield this compound.

Industrial Production Methods

In industrial settings, the synthesis of this compound follows similar steps but on a larger scale. The process is optimized for higher yields and cost-effectiveness, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

4-(4-(Trifluoromethyl)phenyl)pentan-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

Oxidation: Produces carboxylic acids or ketones.

Reduction: Yields alcohols.

Substitution: Results in the formation of substituted derivatives with various functional groups.

Scientific Research Applications

4-(4-(Trifluoromethyl)phenyl)pentan-2-one has several applications in scientific research:

Chemistry: Used as a reagent in the synthesis of complex organic molecules and as an intermediate in various chemical reactions.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(4-(Trifluoromethyl)phenyl)pentan-2-one involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can inhibit enzymes such as carbonyl reductase, affecting metabolic pathways.

Pathways Involved: It may modulate signaling pathways related to inflammation, pain, and other physiological processes.

Comparison with Similar Compounds

Similar Compounds

4-(Trifluoromethyl)phenol: Shares the trifluoromethyl group but differs in its functional groups and overall structure.

1-(4-Trifluoromethylphenyl)pentan-1-one: A closely related compound with similar chemical properties and applications.